Cas no 2137866-53-4 (2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol)

• Product Name: 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol
• CAS No: 2137866-53-4
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6286222
• PubChem ID: 165477552
• Update Time: 2025-05-24

2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol
• 2137866-53-4
• 2-[methyl(octahydroindolizin-2-yl)amino]ethan-1-ol
• EN300-1067467

• Inchi： 1S/C11H22N2O/c1-12(6-7-14)11-8-10-4-2-3-5-13(10)9-11/h10-11,14H,2-9H2,1H3
• InChI Key： XVMFVBIKBBNXLM-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CN2CCCCC2C1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.7Ų

Additional information on 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol

Professional Introduction to Compound with CAS No. 2137866-53-4 and Product Name: 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol

The compound with the CAS number 2137866-53-4 and the product name 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol incorporates a substituted octahydroindole moiety, which is known for its potential in modulating various biological pathways. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic methodologies, and its relevance in contemporary pharmaceutical research.

The molecular structure of 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol is characterized by a complex heterocyclic system, which contributes to its unique pharmacological profile. The presence of the octahydroindole core suggests that this compound may interact with biological targets in ways that are distinct from simpler aromatic or aliphatic compounds. Recent studies have highlighted the importance of octahydroindole derivatives in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The methyl substituent at the 2-position of the octahydroindole ring further influences the electronic properties and binding affinity of the molecule, making it a valuable scaffold for drug design.

In terms of synthetic chemistry, the preparation of 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the formation of the octahydroindole ring through catalytic hydrogenation or cyclization reactions. Subsequent functionalization steps, such as N-methylation and hydroxylation, are critical for achieving the desired molecular architecture. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance yield and enantioselectivity. These methodologies align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

The biological activity of 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol has been extensively investigated in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, research indicates that it may interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in inflammation and pain signaling. Additionally, its interaction with specific G-protein coupled receptors (GPCRs) has been explored, suggesting potential applications in treating neurological disorders characterized by aberrant receptor signaling.

One of the most compelling aspects of 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol is its potential as a lead compound for drug development. Its unique structural features offer opportunities for optimization through structure-based drug design approaches. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to elucidate its binding mode to biological targets. These studies not only provide insights into the compound's mechanism of action but also guide the design of analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions underscores the interdisciplinary nature of modern pharmaceutical research.

Recent advancements in medicinal chemistry have also highlighted the importance of bioisosteric replacements in optimizing drug-like properties. In the case of 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol, modifications to its core structure have been explored to improve solubility, metabolic stability, and pharmacokinetic profiles. For example, replacing certain functional groups with bioisosteric equivalents has resulted in compounds with improved oral bioavailability. Such strategies are crucial for translating promising leads into viable therapeutic agents that can progress through clinical trials.

The role of 2-methyl(octahydroindolizin-2-yl)aminoethan-1-ol in addressing unmet medical needs is further underscored by its potential applications in treating chronic diseases. Conditions such as chronic pain syndromes, neurodegenerative disorders, and inflammatory diseases remain challenging to manage effectively with existing therapies. The unique pharmacological profile suggested by preclinical data positions this compound as a candidate for developing novel treatments that could offer significant therapeutic benefits over current options. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound towards clinical validation.

The regulatory landscape for new drug development also plays a critical role in determining the commercial viability of compounds like 2-methyl(octahydroindolizin-2-y laminoethan -1 - ol). Compliance with Good Manufacturing Practices (GMP) and adherence to international regulatory standards are necessary for successful drug registration. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety, efficacy, and quality before approving new drugs for market use. Therefore, ongoing preclinical and clinical trials are essential for generating robust evidence supporting the therapeutic potential of this compound.

In conclusion, 2 - methyl( oct ah ydro ind oliz ine - 2 - yl ) amino eth an - 1 - ol represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with preliminary evidence suggesting significant biological activity , make it an attractive scaffold for drug development . As research continues to uncover new insights into its pharmacological properties , this compound holds great promise for addressing critical unmet medical needs . The integration of innovative synthetic methodologies , computational modeling , and interdisciplinary collaboration will be key to realizing its full therapeutic potential . p >